1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-adamantyl-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H27FN2O/c22-18-1-3-19(4-2-18)23-5-7-24(8-6-23)20(25)21-12-15-9-16(13-21)11-17(10-15)14-21/h1-4,15-17H,5-14H2
• InChI Key: MTFMBDHEYHTHLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H27FN2O
• Molecular Weight: 342.4 g/mol

Description

1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine, also known as A-401, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine acts as a dopamine D2 receptor antagonist, which means that it blocks the binding of dopamine to these receptors. This leads to a decrease in dopamine activity in the brain, which is believed to be responsible for the antipsychotic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including a decrease in dopamine activity in the brain, as well as an increase in the levels of other neurotransmitters such as serotonin and norepinephrine. It has also been found to have a mild sedative effect.

Advantages and Limitations for Lab Experiments

1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for dopamine D2 receptors. However, it also has some limitations, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine, including the development of more potent and selective dopamine D2 receptor antagonists, as well as the exploration of its potential therapeutic applications in other neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity and side effects.

Scientific Research Applications

1-(1-adamantylcarbonyl)-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. It has been found to exhibit potent dopamine D2 receptor antagonistic activity, which makes it a promising candidate for the development of antipsychotic drugs.